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Compound of Interest

Compound Name: 5-Butyl-2-methylpiperidine

Cat. No.: B15264159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the currently available public information regarding the

toxicological profile and safety of 5-Butyl-2-methylpiperidine. A comprehensive toxicological

evaluation of this compound appears to be limited, with significant data gaps in the publicly

accessible literature. The information provided herein should be used as a preliminary guide

and is not a substitute for a thorough internal risk assessment and, where necessary, further

experimental investigation.

Executive Summary
5-Butyl-2-methylpiperidine is a piperidine derivative with potential applications in medicinal

chemistry and organic synthesis.[1] However, its toxicological properties have not been

thoroughly investigated.[2] This guide provides a detailed overview of the known safety

information, primarily derived from available Safety Data Sheets (SDS), and highlights the

significant gaps in the existing toxicological data. Researchers and drug development

professionals should exercise caution when handling this compound and consider the need for

comprehensive toxicological testing depending on its intended application.
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Property Value Reference

Molecular Formula C10H21N [1]

Molecular Weight 155.28 g/mol [1]

CAS Number 1565947-26-3 [3]

Appearance Not specified

Solubility Not specified

Toxicological Profile
Based on the available Safety Data Sheet, 5-Butyl-2-methylpiperidine is classified under the

Globally Harmonized System (GHS) with the following hazard statements.[2]

Table 1: GHS Hazard Classification[2]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation

Acute Toxicity, Inhalation 4 H332: Harmful if inhaled

Specific Target Organ Toxicity,

Single Exposure (Respiratory

tract irritation)

3
H335: May cause respiratory

irritation

Acute Toxicity
5-Butyl-2-methylpiperidine is considered harmful if ingested or inhaled.[2]

Oral: Classified as Category 4 for acute oral toxicity.[2]

Inhalation: Classified as Category 4 for acute inhalation toxicity.[2]
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Dermal: No specific data is available.

No quantitative LD50 (Lethal Dose, 50%) values for oral, dermal, or inhalation routes have

been found in the public domain.

Irritation and Sensitization
The compound is known to cause skin and serious eye irritation.[2]

Skin Irritation: Causes skin irritation (Category 2).[2]

Eye Irritation: Causes serious eye irritation (Category 2A).[2]

Respiratory or Skin Sensitization: Data is not available to classify for respiratory or skin

sensitization.[2]

Specific Target Organ Toxicity (STOT)
Single Exposure: May cause respiratory irritation (Category 3).[2]

Repeated Exposure: No data is available.

Chronic Toxicity, Carcinogenicity, Mutagenicity, and
Reproductive Toxicity
There is a significant lack of data regarding the long-term toxicological effects of 5-Butyl-2-
methylpiperidine.

Chronic Toxicity: No chronic toxicity studies have been reported.

Carcinogenicity: No component of this product at levels greater than or equal to 0.1% is

identified as a probable, possible, or confirmed human carcinogen by IARC, ACGIH, or NTP.

[2] However, it is important to note that this does not indicate a lack of carcinogenicity, but

rather a lack of dedicated studies.

Germ Cell Mutagenicity: No data is available to classify for germ cell mutagenicity.[2]
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Reproductive and Developmental Toxicity: No data is available on the potential reproductive

or developmental effects of this compound.

Aspiration Hazard: No data is available.[2]

Experimental Protocols (Hypothetical)
Due to the absence of published toxicological studies for 5-Butyl-2-methylpiperidine, detailed

experimental protocols cannot be cited. However, standard OECD (Organisation for Economic

Co-operation and Development) guidelines would be followed for a comprehensive

toxicological evaluation. Below is a logical workflow for assessing the acute toxicity of a novel

compound like 5-Butyl-2-methylpiperidine.

Pre-Study Acute Oral Toxicity (OECD 423) Data Analysis & Reporting

Literature Review &
Data Gap Analysis

Test Substance
Characterization

 informs 
Dose-Range Finding

Study (e.g., Up-and-Down Procedure)

 informs 
Animal Acclimatization

(e.g., Wistar Rats)
 determines dose Single Oral Gavage

Dosing
Clinical Observation

(14 days)

Data Collection
(Mortality, Clinical Signs,

Body Weight)
Gross Necropsy LD50 Estimation &

Statistical Analysis Final Study Report

Hazard Identification
(Acute Toxicity, Irritation)

Risk Characterization

Exposure Assessment
(Route, Duration, Concentration)

Engineering Controls
(Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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